methyl 4H-pyrrolo[2,3-d]thiazole-5-carboxylate

• IUPAC Name: methyl 4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylate
• InChI: InChI=1S/C7H6N2O2S/c1-11-7(10)4-2-5-6(9-4)8-3-12-5/h2-3,9H,1H3
• InChI Key: NNMYQMZSIGPQHV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(N1)N=CS2
• Molecular Formula: C7H6N2O2S
• Molecular Weight: 182.20 g/mol
• CAS No.: 1327366-67-5

Description

Methyl 4H-pyrrolo[2,3-d]thiazole-5-carboxylate is a chemical compound with the molecular formula C7H6N2O2S and a molecular weight of 182.2. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H6N2O2S/c1-11-7(10)4-2-5-6(9-4)8-3-12-5/h2-3,9H,1H3. The SMILES representation is O=C(C(N1)=CC2=C1N=CS2)OC.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 182.2.

Scientific Research Applications

Synthesis and Reactivity

• A novel synthesis approach for α-aminopyrrole derivatives utilizes a strategy involving "cyanide Michael addition/methylation/reductive isoxazole-pyrrole transformation", demonstrating the versatility of pyrrole derivatives in synthesizing complex heterocyclic structures (Galenko et al., 2019).
• Pyrrolo[1,2-c]thiazoles exhibit unique reactivity, acting as thiocarbonyl ylides in cycloadditions to electron-deficient alkenes and azomethine ylides with electron-deficient alkynes, providing insights into their chemical behavior and potential for creating diverse molecular architectures (Sutcliffe et al., 2000).
• The facile generation of pyrrolo[2,3-d]thiazoles from o-aminoalkynylthiazoles using microwave-assisted 5-endo-dig cyclization showcases the method's efficiency and the structural diversity accessible through this synthetic route (Koolman et al., 2010).

Biological Activity and Applications

• Methyl pyrrolo[2,3-d][1,2,3]thiadiazole-6-carboxylates are investigated as potential plant activators and inducers of systemic acquired resistance (SAR), highlighting the agricultural applications of such compounds. The synthesis strategy emphasizes the importance of the N-protecting group on the cyclization efficiency (Stanetty et al., 2005).
• Pyrrolo[2,1-b]thiazoles linked to a carbohydrate moiety were synthesized, with their antiviral activity against Junin virus being evaluated. This research signifies the potential of pyrrolo[2,1-b]thiazoles in medicinal chemistry, particularly in antiviral drug development (Barradas et al., 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.